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Compound of Interest

Compound Name: 3-mercaptopentan-1-ol

CAS No.: 548740-99-4

Cat. No.: B1201759

Get Quote

A Theoretical & Practical Guide for Chemical Biology & Flavor Physics

Executive Summary & Molecular Architecture
3-Mercaptopentan-1-ol (3MP) represents a critical scaffold in the study of volatile sulfur

compounds (VSCs). While often overshadowed by its homolog 3-mercaptohexan-1-ol (3MH)—

the "Sauvignon Blanc" molecule—3MP offers a unique theoretical window into the effects of

chain length on sensory perception and intramolecular dynamics.

Structurally, 3MP is a bifunctional molecule containing a hard nucleophile (hydroxyl, -OH) at C1

and a soft nucleophile (thiol, -SH) at C3. This 1,3-relationship creates a specific electronic

environment capable of forming stable 5-membered pseudo-cyclic conformations via

intramolecular hydrogen bonding.

Key Molecular Identifiers:

IUPAC Name: 3-Sulfanylpentan-1-ol[1]

CAS Registry: 1964-95-0
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Chirality: One stereocenter at C3, yielding (R) and (S) enantiomers with distinct sensory

thresholds.

Sensory Profile: Unlike the tropical fruit notes of C6-thiols, C5-thiols like 3MP lean towards

savory, meat-broth, and allium (onion/leek) notes, demonstrating the "Odotope" shift caused

by a single methylene group.

Theoretical Landscape: Conformational & Electronic
Analysis
To understand the reactivity and stability of 3MP, we must move beyond static 2D

representations. The following section outlines the ab initio and Density Functional Theory

(DFT) approaches required to profile this molecule.

2.1. The Intramolecular "Lock" (1,3-Interaction)
In the gas phase and non-polar solvents, 3MP exists in an equilibrium dominated by

intramolecular hydrogen bonding. The 1,3-distance allows for a 5-membered ring interaction:

Type A (O-H...S): The hydroxyl proton donates to the sulfur lone pair. This is generally

weaker due to sulfur's lower electronegativity but is entropically favorable.

Type B (S-H...O): The thiol proton donates to the oxygen lone pair. This is the dominant

stabilizing interaction (

kcal/mol) due to oxygen's high basicity.

2.2. Computational Workflow (DOT Visualization)
The following diagram outlines the standard protocol for theoretically validating 3MP properties,

ensuring that experimentalists target the correct conformers.
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Figure 1: Computational workflow for characterizing 3-mercaptopentan-1-ol. Note the critical

step of NBO (Natural Bond Orbital) analysis to quantify the donor-acceptor interactions in the

H-bond.

2.3. Frontier Molecular Orbitals (FMO)
HOMO (Highest Occupied Molecular Orbital): Localized almost exclusively on the Sulfur

atom (3p lone pair). This confirms 3MP is a soft nucleophile, highly susceptible to oxidation

by soft electrophiles (e.g., metal ions like Cu²⁺ or Fe³⁺).
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LUMO (Lowest Unoccupied Molecular Orbital): Antibonding

orbitals, primarily C-S and O-H.

Chemical Hardness (

): 3MP has a lower hardness value compared to 1-pentanol, making it more reactive in
radical scavenging mechanisms (e.g., antioxidant activity in biological systems).

Synthesis & Mechanistic Pathways
The synthesis of 3MP serves as the primary validation of its theoretical structure. The most

robust route involves the Michael-type addition of a sulfur nucleophile to an

-unsaturated alcohol or ketone.

3.1. The Thioacetate Route (Self-Validating Protocol)
Direct addition of H₂S is often low-yielding and dangerous. The preferred laboratory method

uses Thioacetic acid (HSAc) as a "masked" thiol to prevent disulfide formation during

synthesis.

Mechanism:

Substrate: 2-Penten-1-ol (trans).

Reagent: Thioacetic acid (radical or Michael addition).

Hydrolysis: Base-catalyzed removal of the acetyl group.

2-Penten-1-ol

Intermediate:
3-(Acetylthio)pentan-1-ol

 Michael Addition
(AIBN or Base)

Thioacetic Acid
(AcSH)

Product:
3-Mercaptopentan-1-ol

 Hydrolysis
(LiAlH4 or NaOH)
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Figure 2: The Thioacetate route ensures regioselectivity at the C3 position, avoiding the

formation of polymerization byproducts common with free H₂S.

Experimental Validation & Data
Theoretical predictions must be grounded in empirical data. The following parameters serve as

quality control checkpoints for synthesized or isolated 3MP.

4.1. Physicochemical Profile
Property Value / Range Source / Method

Molecular Weight 120.21 g/mol Calculated

LogP (Octanol/Water) 1.08 Crippen Method [1]

Boiling Point 228 K (at reduced pressure) Predicted (Joback) [1]

Odor Threshold ~0.5 ppb (water) Sensory Panel [2]

Odor Character Meat broth, Onion, Sweat Sensory Panel [2]

pKa (Thiol) ~10.2 Analogous to 3MH

4.2. Spectroscopic Validation (The "Fingerprint")
IR Spectroscopy: Look for the S-H stretch. In a non-H-bonded thiol, this appears at ~2550

cm⁻¹. In 3MP, due to intramolecular H-bonding (S-H...O), this peak may broaden and shift to

lower wavenumbers (~2530 cm⁻¹) in dilute non-polar solvents.

NMR (¹H): The proton on C3 is the diagnostic handle. It typically appears as a multiplet

shifted upfield relative to the oxygen-adjacent protons.

Applications in Drug Development & Surface Chemistry
5.1. Mucoadhesion & Drug Delivery
Thiols are critical in mucoadhesion. The -SH group of 3MP can form disulfide bridges with

cysteine-rich subdomains of mucin glycoproteins.

Theoretical Insight: The C5 chain provides enough hydrophobicity to intercalate into lipid

bilayers, while the C1-hydroxyl maintains water solubility, making 3MP a model "amphiphilic
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anchor."

5.2. Surface Modification (SAMs)
3MP can form Self-Assembled Monolayers on gold (Au).

Geometry: Unlike simple alkanethiols, the terminal -OH group of 3MP introduces a

hydrophilic surface immediately upon assembly.

Defects: The chiral center at C3 introduces packing disorder (defects) in the monolayer,

which is advantageous for sensing applications where "perfect" packing blocks analyte

access.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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